Cas no 257925-66-9 (D-Glucopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI))

• Product Name: D-Glucopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI)
• CAS No: 257925-66-9
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 253544
• PubChem ID: 70130621
• Update Time: 2025-06-10

D-Glucopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI)
• 1,2,3-TRI-O-ACETYL-4,6-O-BENZYLIDENE-D-GLUCOPYRANOSE
• TRI-O-ACETYL-4,6-O-BENZYLIDENE-D-GLUCOPYRANOSE
• 1,2,3-tri-O-acetyl-4,6-O-benzylideneglucose
• 4,6-O-benzylidene-1,2,3-tri-O-acetyl-D-glucopyranose
• A-D-galactopyranoside
• Benzyl 4,6-O-Benzylidene-
• (4AR,7R,8S,8aR)-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triyl triacetate
• 257925-66-9
• SCHEMBL7563649
• D-Glucopyranose,4,6-O-(phenylmethylene)-,triacetate(9ci)

• Inchi： 1S/C19H22O9/c1-10(20)24-16-15-14(9-23-18(28-15)13-7-5-4-6-8-13)27-19(26-12(3)22)17(16)25-11(2)21/h4-8,14-19H,9H2,1-3H3/t14-,15-,16+,17-,18?,19?/m1/s1
• InChI Key： MMMFFJBLSNOZRA-XGUBDDBMSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 394.12600
• Monoisotopic Mass: 394.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 492.7±45.0 °C(Predicted)
• PSA: 106.59000
• LogP: 1.25200

Additional information on D-Glucopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI)

D-Glucopyranose,4,6-O-(phenylmethylene)-, Triacetate (CAS No. 257925-66-9): A Comprehensive Overview

The compound D-Glucopyranose,4,6-O-(phenylmethylene)-, Triacetate (CAS No. 257925-66-9) is a derivative of D-glucopyranose, a common hexose sugar found in nature. This compound is characterized by its unique chemical structure, which includes a phenylmethylene group at the 4 and 6 positions of the glucopyranose ring and three acetyl groups attached to the hydroxyl groups of the sugar moiety. The phenylmethylene group introduces aromaticity and potential for further functionalization, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of glycosides like D-Glucopyranose derivatives in various fields, including drug discovery and material science. The triacetate form of this compound is particularly interesting due to its enhanced stability and solubility properties. Researchers have explored its applications in the synthesis of bioactive molecules and as a building block for more complex carbohydrates.

The synthesis of D-Glucopyranose,4,6-O-(phenylmethylene)-, Triacetate typically involves multi-step reactions starting from D-glucose. Key steps include protection of hydroxyl groups using acetylating agents and subsequent introduction of the phenylmethylene group via nucleophilic substitution or coupling reactions. The use of protecting groups is crucial to ensure selective modification of specific hydroxyl groups without affecting others.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing glycomimetic compounds. These mimetics are designed to mimic the structure and function of natural carbohydrates, offering potential therapeutic benefits in treating diseases such as cancer and infectious diseases. Recent advancements in click chemistry have enabled more efficient synthesis pathways for such compounds.

In addition to its role in drug discovery, D-Glucopyranose derivatives have found applications in material science. For instance, they can serve as templates for constructing porous materials or as components in self-assembling systems. The phenylmethylene group in this compound adds versatility to its potential uses in these areas.

From an analytical standpoint, the characterization of D-Glucopyranose,4,6-O-(phenylmethylene)-, Triacetate relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's structure and purity. Recent improvements in high-resolution MS have further enhanced the accuracy of such analyses.

Looking ahead, ongoing research aims to explore the biological activity of this compound and its derivatives. Initial studies suggest that certain analogs may exhibit anti-inflammatory or antioxidant properties. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic potentials for this class of compounds.

In conclusion, D-Glucopyranose,4,6-O-(phenylmethylene)-, Triacetate (CAS No. 257925-66-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers working on carbohydrate chemistry and related fields.